Cas no 3870-47-1 (1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-)
3870-47-1 structure
Product Name:1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-
CAS No:3870-47-1
MF:C30H18F12O2
MW:638.443570613861
CID:296710
PubChem ID:3857608
Update Time:2025-04-19
1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]-
- 3,3'',3'''',3''''''-Tetrakis(trifluoromethyl)benzopinacole
- 3,3,3,3-Tetrakis(trifluoromethyl)benzopinacole
- 1,1,2,2-tetrakis(3-trifluoromethylphenyl)ethane-1,2-diol
- 3,3',3'',3'''-tetrakis(trifluoromethyl)benzopinacol
- 3,3',3'',3'''-tetrakis(trifluoromethyl)-benzopinacole
- 3,3',3'',3'''-Tetrakis-trifluormethyl-benzpinakon
- AC1MYJF6
- I14-46420
- SBB057314
- SCHEMBL6317752
- UHKNZEHXAJSNBP-UHFFFAOYSA-N
- AKOS015913265
- DTXSID70397434
- 1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]ethane-1,2-diol
- 3,3',3'',3'''-Tetrakis(trifluoromethyl)benzopinacole
- 3870-47-1
-
- Inchi: 1S/C30H18F12O2/c31-27(32,33)21-9-1-5-17(13-21)25(43,18-6-2-10-22(14-18)28(34,35)36)26(44,19-7-3-11-23(15-19)29(37,38)39)20-8-4-12-24(16-20)30(40,41)42/h1-16,43-44H
- InChI Key: UHKNZEHXAJSNBP-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)C(C1C=CC=C(C(F)(F)F)C=1)(C(C1C=CC=C(C(F)(F)F)C=1)(C1C=CC=C(C(F)(F)F)C=1)O)O)(F)F
Computed Properties
- Exact Mass: 638.11154
- Monoisotopic Mass: 638.1115178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 44
- Rotatable Bond Count: 5
- Complexity: 812
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8.4
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Color/Form: Not determined
- Density: 1.451
- Melting Point: 167-170 °C(lit.)
- Boiling Point: 483.4°Cat760mmHg
- Flash Point: 246.2°C
- Refractive Index: 1.508
- PSA: 40.46
- LogP: 8.93380
- Solubility: Not determined
1,2-Ethanediol,1,1,2,2-tetrakis[3-(trifluoromethyl)phenyl]- Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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